(6Z)-6-(2-methoxybenzylidene)-3-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one

• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: (6Z)-6-[(2-methoxyphenyl)methylidene]-3-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-5-one
• InChI: InChI=1S/C21H19N3O5S/c1-26-14-8-6-5-7-12(14)11-17-20(25)24-19(22-23-21(24)30-17)13-9-15(27-2)18(29-4)16(10-13)28-3/h5-11H,1-4H3/b17-11-
• InChI Key: UJJMVTQLPUYHGK-BOPFTXTBSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N3C(=NN=C3S2)C4=CC(=C(C(=C4)OC)OC)OC
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N3C(=NN=C3S2)C4=CC(=C(C(=C4)OC)OC)OC

Description

(6Z)-6-[(2-METHOXYPHENYL)METHYLIDENE]-3-(3,4,5-TRIMETHOXYPHENYL)-5H,6H-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-5-ONE: is a complex organic compound featuring a triazolo-thiazole core structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6Z)-6-[(2-METHOXYPHENYL)METHYLIDENE]-3-(3,4,5-TRIMETHOXYPHENYL)-5H,6H-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-5-ONE typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity .

Industrial Production Methods: For large-scale production, the synthesis is adapted to industrial conditions, ensuring scalability and cost-effectiveness. This involves the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to maintain consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can target the triazolo-thiazole core, potentially altering its electronic properties and reactivity.

Substitution: The aromatic rings in the compound can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions to